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Compound of Interest

Compound Name: Indene oxide

Cat. No.: B1585399

Audience: Researchers, scientists, and drug development professionals.

This guide provides immediate, essential safety and logistical information for handling Indene
oxide in a laboratory setting. Due to the limited availability of specific safety data for Indene
oxide, a conservative, risk-based approach is mandatory. The information provided for the
related compound, Indene, should be considered as a baseline for potential hazards.

Hazard Assessment and Key Precautions

There is limited specific toxicity and hazard data available for Indene oxide.[1] Therefore, it
must be handled as a substance with unknown but potentially significant hazards. The following
precautions are derived from information on the related compound, Indene, and general
principles of handling reactive epoxide compounds.

 Inhalation: Vapors may cause respiratory irritation, drowsiness, and dizziness.[2]

o Skin and Eye Contact: Assumed to be an irritant to skin and eyes.[2][3] Prolonged contact
may cause dermatitis.[3]

 Ingestion: May be harmful if swallowed.[2] Aspiration into the lungs could lead to chemical
pneumonitis.[2][3]

» Flammability: Indene is a flammable liquid.[4] Indene oxide should be treated as a
flammable substance. Keep away from heat, sparks, and open flames.[4]
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o Reactivity: The epoxide group in Indene oxide makes it a reactive compound. It may
polymerize or react with oxidizing agents.[2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial. All handling of Indene oxide must be conducted in a
certified chemical fume hood.
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Exposure Route Required PPE Rationale & Specifications

Use nitrile gloves as the inner
layer and a second pair of
) ) nitrile or neoprene gloves as
Dermal (Skin) Contact Double Gloving _
the outer layer. Immediately
change the outer glove if

contamination occurs.

A fully buttoned, long-sleeved
lab coat is mandatory. For
] ] procedures with a high risk of
Chemical-Resistant Lab Coat )
splashes, a disposable gown
over the lab coat is

recommended.

Wear long pants and closed-

Full Coverage toe shoes to ensure no skin is
exposed.
ANSI Z87.1-compliant
chemical splash goggles are
Ocular (Eye) Contact Safety Goggles

required to protect against

splashes and vapors.

Wear a full-face shield over
safety goggles when there is a
Face Shield significant risk of splashes,

such as when handling larger

quantities.
All manipulations of Indene
oxide, including weighing and
) ) solution preparation, must be

Inhalation Chemical Fume Hood ] .
performed in a certified and
properly functioning chemical
fume hood.

Respirator If there is a potential for

exposure outside of a fume
hood, a NIOSH-approved
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respirator with an organic
vapor cartridge is required.[4]

[5]

Operational Plan: Step-by-Step Handling
Procedures

3.1. Preparation and Weighing:

» Fume Hood Preparation: Ensure the chemical fume hood is certified and functioning
correctly. Cover the work surface with a disposable absorbent liner.

» Assemble Equipment: Gather all necessary equipment (spatulas, weigh paper, vials,
solvents) inside the fume hood before starting.

» Don PPE: Put on all required PPE as specified in the table above.
e Weighing:
o Perform this task in a fume hood.
o Use dedicated, clearly labeled spatulas and equipment.
o Handle the container with care to minimize the generation of airborne particles or vapors.
3.2. Solution Preparation:
e Solvent Addition: Slowly add the solvent to the container with the weighed Indene oxide.

e Mixing: Use a sealed container for mixing (e.g., a vial with a cap). If sonication or vortexing is
required, ensure the container is properly sealed.

e Labeling: Clearly label the solution with the compound name, concentration, solvent, and
date of preparation.

3.3. Storage:
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» Store Indene oxide in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

o Keep it away from heat, ignition sources, and incompatible materials such as strong
oxidizing agents.[4]

» Consider storing under an inert atmosphere to maintain product quality.[4]
Disposal Plan

All waste containing Indene oxide must be treated as hazardous waste.

» Waste Collection:

o Solid Waste: Collect contaminated solid waste (e.g., weigh paper, gloves, absorbent
liners) in a designated, labeled hazardous waste container.

o Liquid Waste: Collect all solutions containing Indene oxide in a separate, labeled
hazardous waste container. Do not mix with other waste streams unless compatibility has
been confirmed.

» Disposal:

o All waste must be handled and disposed of in accordance with local, state, and federal
regulations.[2]

o Leave chemicals in their original containers where possible.

o Handle uncleaned containers as you would the product itself.

Emergency Procedures

« Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

o Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Consult a physician.[1][4]
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» Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician immediately.[1]

« Spills:

Evacuate the area.

o

[¢]

Remove all ignition sources.[2]

Ventilate the area.

[¢]

[e]

Use personal protective equipment, including respiratory protection.

Absorb the spill with an inert absorbent material and collect it in a sealed container for

o

hazardous waste disposal.

Quantitative Data Summary

Physical and Chemical Properties of Indene Oxide

Property Value
Molecular Formula CoHsO[6][7]
Molecular Weight 132.16 g/mol [7]
CAS Number 768-22-9[6]

Occupational Exposure Limits for Indene (as a reference)

Organization TWA (Time-Weighted Average)
NIOSH REL 10 ppm (10-hour workshift)[5]
ACGIH TLV 10 ppm (8-hour workshift)[5]
Ontario OEL 5 ppm[8]
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Note: No specific occupational exposure limits have been established for Indene oxide.

Experimental Workflow Diagram
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Caption: Workflow for Safe Handling of Indene Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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